Cas no 2137033-01-1 ((3aR,6aS)-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis)

• Product Name: (3aR,6aS)-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis
• CAS No: 2137033-01-1
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• CID: 4639619
• Update Time: 2025-07-17

(3aR,6aS)-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis
• (3aR,6aS)-Hexahydro-1H-thieno[3,4-c]pyrrole 2,2-dioxide hydrochloride

• Inchi： 1S/C6H11NO2S.ClH/c8-10(9)3-5-1-7-2-6(5)4-10;/h5-7H,1-4H2;1H/t5-,6+;
• InChI Key： ITHJAEGBLFCBKY-KNCHESJLSA-N
• SMILES： O=S1(C[C@@]2([H])CNC[C@@]2([H])C1)=O.Cl

Additional information on (3aR,6aS)-hexahydro-1H-2lambda6-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis

Introduction to (3aR,6aS)-Hexahydro-1H-2λ⁶-Thieno[3,4-c]pyrrole-2,2-dione Hydrochloride, cis (CAS No. 2137033-01-1)

(3aR,6aS)-Hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride, cis (CAS No. 2137033-01-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrroles and is characterized by its unique structural features and potential biological activities. The cis configuration of this compound is particularly noteworthy due to its distinct stereochemistry and the implications it has on its pharmacological properties.

The chemical structure of (3aR,6aS)-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride consists of a six-membered ring fused with a five-membered thienopyrrole ring. The presence of the cis configuration at the 3a and 6a positions adds to the complexity and specificity of its interactions with biological targets. This compound is synthesized through a series of well-defined chemical reactions, including cyclization and functional group modifications.

Recent studies have highlighted the potential therapeutic applications of (3aR,6aS)-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Research has shown that this compound can selectively bind to specific ion channels, such as potassium and sodium channels, which are crucial for maintaining cellular homeostasis. This property makes it a promising candidate for the development of novel drugs targeting neurological disorders.

In addition to its ion channel modulating activity, (3aR,6aS)-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various cellular models. These findings suggest that it may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (3aR,6aS)-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a long half-life. These properties are essential for ensuring that the compound can effectively reach its target sites in the body.

Clinical trials are currently underway to evaluate the safety and efficacy of (3aR,6aS)-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

The synthesis and characterization of (3aR,6aS)-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride have been described in several scientific publications. The synthesis typically involves a multi-step process that includes the formation of key intermediates followed by final cyclization and purification steps. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm the identity and purity of the final product.

In conclusion, (3aR,6aS)-hexahydro-1H-2λ⁶-thieno[3,4-c]pyrrole-2,2-dione hydrochloride (CAS No. 2137033-01-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.